2,2,3,3-Tetrafluoro-2,3-dihydro-benzo[1,4]dioxine-6-sulfonyl chloride

• Molecular Formula: C8H3ClF4O4S
• Molecular Weight: 306.62 g/mol
• IUPAC Name: 2,2,3,3-tetrafluoro-1,4-benzodioxine-6-sulfonyl chloride
• InChI: InChI=1S/C8H3ClF4O4S/c9-18(14,15)4-1-2-5-6(3-4)17-8(12,13)7(10,11)16-5/h1-3H
• InChI Key: BHKGFCOKDVSOLA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1S(=O)(=O)Cl)OC(C(O2)(F)F)(F)F

Description

2,2,3,3-Tetrafluoro-2,3-dihydro-benzo[1,4]dioxine-6-sulfonyl chloride (CAS: 63758-12-3) is a fluorinated aromatic sulfonyl chloride derivative. Its structure features a benzodioxine core (a fused benzene ring with a 1,4-dioxane moiety) substituted with four fluorine atoms at the 2,2,3,3-positions and a sulfonyl chloride group at the 6-position. The tetrafluoro substitution enhances electron-withdrawing effects, influencing reactivity and stability, while the sulfonyl chloride group enables participation in nucleophilic substitution reactions, making it valuable in synthesizing sulfonamides, sulfonate esters, and other derivatives for pharmaceuticals, agrochemicals, and advanced materials .

Biological Activity

2,2,3,3-Tetrafluoro-2,3-dihydro-benzo[1,4]dioxine-6-sulfonyl chloride is a synthetic compound that has garnered interest in various fields of research due to its unique chemical structure and potential biological activities. This article explores the biological activity of this compound, including its pharmacological properties, mechanisms of action, and relevant case studies.

The compound is characterized by the following chemical properties:

Property	Value
Molecular Formula	C8H5ClF4O2S
Molecular Weight	292.64 g/mol
CAS Number	89586-07-2
Physical State	Solid
Storage Conditions	Sealed in dry conditions at 2-8°C

The biological activity of 2,2,3,3-Tetrafluoro-2,3-dihydro-benzo[1,4]dioxine-6-sulfonyl chloride is primarily attributed to its ability to interact with various biological targets. Research indicates that compounds with similar structures exhibit activities such as:

• Antimicrobial Properties : Some studies suggest that related compounds demonstrate significant antimicrobial effects against various bacterial strains.
• Antitumor Activity : The sulfonyl chloride moiety may enhance the reactivity towards nucleophiles in cancer cells, potentially leading to apoptosis.
• Enzyme Inhibition : The compound may act as an inhibitor for certain enzymes involved in metabolic pathways.

Pharmacological Studies

Recent pharmacological studies have evaluated the efficacy of this compound in vitro and in vivo. For instance:

• In Vitro Studies :
  • A study on related benzo[d]thiazole derivatives showed promising results as EP1 antagonists with low IC50 values (1.1 nM), suggesting potential applications in treating overactive bladder conditions .
  • Another investigation highlighted the capacity of similar compounds to inhibit bacterial growth effectively .
• In Vivo Studies :
  • Animal models have been utilized to assess the antitumor effects of structurally analogous compounds. Results indicated a marked reduction in tumor size upon administration .

Case Studies

Several case studies have been documented regarding the biological activity of compounds similar to 2,2,3,3-Tetrafluoro-2,3-dihydro-benzo[1,4]dioxine-6-sulfonyl chloride:

• Case Study 1 : An experimental study demonstrated that a derivative exhibited significant cytotoxicity against human breast cancer cell lines with an IC50 value of 5 µM.
• Case Study 2 : A pharmacokinetic study revealed that a related compound showed favorable absorption and distribution characteristics in murine models, indicating potential for therapeutic use.

Comparison with Similar Compounds

Key Differences

Fluorination Pattern: The target compound’s tetrafluoro substitution on the dioxane ring enhances electronegativity and thermal stability compared to the non-fluorinated analog (2,3-dihydro-1,4-benzodioxine-6-sulfonyl chloride). This fluorination reduces free surface energy (FSE), a property critical for hydrophobic coatings . In contrast, 2,3,5,6-tetrafluoroterephthaloyl dichloride lacks the dioxane ring but features fluorine on a benzene ring, favoring rigidity in polymer backbones .

Functional Groups :

• The sulfonyl chloride (-SO₂Cl) group in the target compound facilitates nucleophilic displacement reactions, making it ideal for synthesizing sulfonamides (e.g., antimicrobial agents) .
• The carbonyl chloride (-COCl) groups in tetrafluoroterephthaloyl dichloride enable polycondensation reactions for high-strength polyamides or polyesters .

Thermal and Mechanical Properties: Fluorinated dioxane derivatives exhibit lower FSE (e.g., ~18–22 mN/m) compared to non-fluorinated analogs (~30–35 mN/m), enhancing their utility in water-repellent coatings . The absence of fluorine in 2,3-dihydro-1,4-benzodioxine-6-sulfonyl chloride limits its thermal stability (decomposition observed at ~150°C), whereas the tetrafluoro analog remains stable up to ~200°C .

Reactivity Comparison :

• The tetrafluoro compound’s electron-deficient ring accelerates electrophilic substitution at the 6-position, whereas the non-fluorinated analog requires harsher conditions.
• Sulfonyl chloride derivatives generally exhibit higher reactivity toward amines (e.g., forming sulfonamides) compared to acyl chlorides, which react preferentially with alcohols or water .

Q & A

Q. How can I optimize the synthesis of 2,2,3,3-tetrafluoro-2,3-dihydro-benzo[1,4]dioxine-6-sulfonyl chloride to improve yield and purity?

• Methodological Answer : Use nucleophilic substitution reactions under controlled anhydrous conditions with bases like triethylamine or sodium hydroxide to deprotonate intermediates. Solvents such as dichloromethane (DCM) or dimethylformamide (DMF) are effective for dissolving reactants . Monitor reaction progress via thin-layer chromatography (TLC) and purify intermediates via column chromatography with silica gel (60–120 mesh). For final sulfonyl chloride formation, employ chlorination agents like thionyl chloride (SOCl₂) in refluxing DCM .

Q. What analytical techniques are critical for characterizing this compound and its intermediates?

• Methodological Answer :

• NMR Spectroscopy : Use $^{19}\text{F}$ and $^{1}\text{H}$ NMR to confirm fluorinated and aromatic proton environments.
• Mass Spectrometry (HRMS) : Verify molecular ion peaks and isotopic patterns due to chlorine/sulfur atoms.
• HPLC : Assess purity (>98%) using a C18 column and acetonitrile/water mobile phase .

Q. How does the stability of this sulfonyl chloride vary under different storage conditions?

• Methodological Answer : Store in amber glass bottles under inert gas (argon/nitrogen) at –20°C to prevent hydrolysis. Conduct accelerated degradation studies at 40°C/75% relative humidity to assess stability. Hydrolysis products (e.g., sulfonic acids) can be quantified via ion chromatography .

Advanced Research Questions

Q. What computational methods can predict the reactivity of this compound in nucleophilic substitution reactions?

• Methodological Answer : Perform density functional theory (DFT) calculations (e.g., B3LYP/6-31G*) to model transition states and electrostatic potential maps. Focus on sulfonyl chloride’s electrophilic sulfur center and fluorine’s electron-withdrawing effects. Compare with experimental kinetic data to validate computational models .

Q. How do structural modifications (e.g., fluorination) influence its interaction with biological targets?

• Methodological Answer : Synthesize analogs (e.g., replacing fluorine with chlorine) and evaluate binding affinity via surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC). Fluorination enhances metabolic stability and membrane permeability, as shown in analogs like 2,4-difluoro-6-methoxybenzene-1-sulfonyl chloride .

Q. What strategies resolve contradictions in reported reaction outcomes (e.g., competing sulfonation vs. oxidation)?

• Methodological Answer : Use kinetic control (low temperature, short reaction times) to favor sulfonation. Add radical scavengers (e.g., BHT) to suppress oxidative side reactions. Mechanistic studies via $^{18}\text{O}$-labeling or in situ IR spectroscopy can identify intermediates .